BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Diisopropanolamine: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660

For immediate release: This document provides essential safety and logistical information for
the proper disposal of diisopropanolamine (DIPA), ensuring the safety of laboratory personnel
and compliance with environmental regulations. This guide is intended for researchers,
scientists, and drug development professionals who handle this chemical.

Immediate Safety and Handling Precautions

Diisopropanolamine is a combustible substance that can cause serious eye irritation.[1] In
case of exposure, immediate and thorough rinsing with water is crucial.[2][3][4] Always handle
DIPA in a well-ventilated area and wear appropriate personal protective equipment (PPE),
including safety goggles with side protection, chemical-resistant gloves, and protective clothing.
[1][2] Facilities should be equipped with an eyewash station and a safety shower.[2]

Upon heating or burning, DIPA can decompose and produce toxic nitrogen oxide gases.[3][5] It
Is a medium-strong base and reacts with strong acids and violently with strong oxidants, which
can create a fire and explosion hazard.[3][5] Therefore, it must be stored away from
incompatible materials such as strong acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and isocyanates.[3][4][5] Store the chemical in a cool, dry, well-ventilated area in a
tightly closed container.[2][3][5]

Step-by-Step Disposal Procedure

The proper disposal of diisopropanolamine is critical to ensure safety and environmental
protection. The following steps provide a clear workflow for its disposal.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b056660?utm_src=pdf-interest
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-32C6-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY4OTZ8YXBwbGljYXRpb24vcGRmfGFEUmxMMmd5WkM4NU1UWTBOalUyTlRReE56STJMMU5FUWw4ek1rTTJYMDFVWDBWT0xuQmtaZ3wwNTg5MDgzZGMyZDk5OTYyN2I3OTIzOGIzN2M1NTFhOWIyYTNlYjVmNGM0ZWFjODg4MTc3NDUzODIzODAwMTEz
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://www.fishersci.com/store/msds?partNumber=AC407805000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-32C6-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY4OTZ8YXBwbGljYXRpb24vcGRmfGFEUmxMMmd5WkM4NU1UWTBOalUyTlRReE56STJMMU5FUWw4ek1rTTJYMDFVWDBWT0xuQmtaZ3wwNTg5MDgzZGMyZDk5OTYyN2I3OTIzOGIzN2M1NTFhOWIyYTNlYjVmNGM0ZWFjODg4MTc3NDUzODIzODAwMTEz
https://pim-resources.coleparmer.com/sds/79609.pdf
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://www.inchem.org/documents/icsc/icsc/eics0493.htm
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://www.inchem.org/documents/icsc/icsc/eics0493.htm
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://www.fishersci.com/store/msds?partNumber=AC407805000&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics0493.htm
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://www.inchem.org/documents/icsc/icsc/eics0493.htm
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o \Waste Identification and Classification:

o Chemical waste generators are responsible for determining if the discarded chemical is
classified as hazardous waste.[4]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification.[4] Diisopropanolamine and its container must be disposed of as
hazardous waste.[6]

e Collection and Storage of Waste:

o Collect waste diisopropanolamine in a suitable, clean, dry, and properly labeled, closed
container.[2]

o Store the waste container in a designated, well-ventilated area, away from incompatible
materials.

e Accidental Spill Management:

[¢]

In the event of a spill, immediately clean it up, observing all safety precautions.[2]

o For liquid spills, absorb with an inert material such as sand, diatomaceous earth, or a
universal binding agent.[6][1]

o For solid spills, moisten the material with water to prevent dusting before transferring it to
a suitable container.[5][7]

o Ensure the affected area is well-ventilated.[6][1]

o Wash all contaminated surfaces with a strong soap and water solution.[7]

o Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic
bag for disposal.[7]

o Avoid runoff into storm sewers and ditches that lead to waterways.[2]

e Final Disposal:
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o Dispose of the waste container's contents in accordance with all applicable local, regional,
national, and international regulations.[6]

o Do not empty into drains.[6]
o Engage a licensed chemical waste disposal company to handle the final disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for diisopropanolamine, primarily
sourced from safety data sheets.

Property Value

Flash Point 126 °C / 258.8 °F[2][4]
Autoignition Temperature 370 °C /698 °F[2][4]
Lower Explosion Limit 1.10%[4]

Upper Explosion Limit 5.40%][4]

Water Solubility 870 g/L (at 20°C)[2]
Oral LD50 (rat) 4765 mg/kg[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of
diisopropanolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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